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Compound of Interest

Compound Name: 2,4,5-Trimethylaniline

Cat. No.: B089559

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,4,5-
trimethylaniline as a versatile intermediate in pharmaceutical synthesis. While its use in
modern drug development is approached with caution due to safety considerations, its
historical application in the synthesis of essential compounds like Riboflavin (Vitamin B2)
provides a valuable case study. These notes will detail the synthetic protocols, present relevant
data, and illustrate the biological significance of the resulting products.

Introduction

2,4,5-Trimethylaniline, also known as pseudocumidine, is an aromatic amine that has
historically served as a key building block in the chemical and pharmaceutical industries.[1] Its
utility stems from the reactive amino group and the substituted aromatic ring, which allow for a
variety of chemical transformations. While its application in the dye industry is well-
documented, its role as a pharmaceutical intermediate is exemplified by its use in the total
synthesis of Riboflavin.

Key Physicochemical Properties of 2,4,5-Trimethylaniline:
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Property Value

CAS Number 137-17-7

Molecular Formula CoHisN

Molecular Weight 135.21 g/mol

Appearance White to beige crystalline powder
Melting Point 68-71 °C

Boiling Point 234-235 °C

Pharmaceutical Application: Synthesis of Riboflavin
(Vitamin B2)

A significant, albeit historical, application of 2,4,5-trimethylaniline in the pharmaceutical realm
IS its use as a starting material in the chemical synthesis of Riboflavin (Vitamin B2). Riboflavin
is an essential vitamin that is a precursor to the coenzymes flavin mononucleotide (FMN) and
flavin adenine dinucleotide (FAD), which are critical for a multitude of metabolic pathways.

The following sections outline the synthetic strategy and a representative experimental protocol
for the synthesis of Riboflavin from 2,4,5-trimethylaniline.

Synthetic Workflow

The overall synthetic strategy involves the condensation of 2,4,5-trimethylaniline with D-
ribose to form a ribitylamine intermediate, followed by a series of reactions to construct the
isoalloxazine ring system of Riboflavin.
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Caption: Synthetic workflow for Riboflavin from 2,4,5-Trimethylaniline.

Experimental Protocol: Synthesis of Riboflavin

This protocol is a representative example and may require optimization based on laboratory
conditions and available reagents.

Step 1: Synthesis of N-(2,4,5-Trimethylphenyl)-D-ribamine

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2,4,5-trimethylaniline (1.0 eq) in ethanol.

o Addition of D-Ribose: To this solution, add D-ribose (1.1 eq).
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e Reaction Conditions: Heat the mixture to reflux for 4-6 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

o Work-up and Isolation: After completion, cool the reaction mixture to room temperature. The
product, N-(2,4,5-trimethylphenyl)-D-ribamine, will precipitate out of the solution. Filter the
solid, wash with cold ethanol, and dry under vacuum.

Step 2: Synthesis of Riboflavin

e Reaction Setup: In a suitable reaction vessel, dissolve the N-(2,4,5-trimethylphenyl)-D-
ribamine (1.0 eq) from the previous step in glacial acetic acid.

» Addition of Alloxan: Add a solution of alloxan (1.0 eq) in water dropwise to the reaction
mixture with constant stirring.

o Reaction Conditions: Heat the mixture at 80-90 °C for 2-3 hours. A yellow-orange precipitate
of Riboflavin will form.

e Work-up and Isolation: Cool the reaction mixture and filter the crude Riboflavin.

» Purification: Recrystallize the crude product from hot water to obtain pure Riboflavin.

Representative Quantitative Data

The following table summarizes representative data for the synthesis of Riboflavin from 2,4,5-
trimethylaniline. Please note that these values are illustrative and actual results may vary.

Starting Representative Representative
Step Product . ) )
Material Yield (%) Purity (%)
N-(2,4,5-
2,4,5-
1 Trimethylphenyl)- ) N 75-85 >95
] i Trimethylaniline
D-ribamine
N-(2,4,5-
2 Riboflavin Trimethylphenyl)-  60-70 >98
D-ribamine
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Biological Role of Riboflavin and Signaling Pathway

Riboflavin itself is not biologically active but is a vital precursor to the coenzymes Flavin
Adenine Dinucleotide (FAD) and Flavin Mononucleotide (FMN). These flavocoenzymes are
essential for the function of a wide variety of oxidoreductase enzymes involved in numerous
metabolic pathways.
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Caption: Biological role of Riboflavin as a precursor to FAD and FMN.

The flavocoenzymes FAD and FMN act as electron carriers in a multitude of enzymatic
reactions critical for cellular respiration and energy production. For instance, FAD is a crucial
component of Complex Il (succinate dehydrogenase) in the electron transport chain and is also
required for the beta-oxidation of fatty acids. FMN is a key component of Complex | (NADH
dehydrogenase) of the electron transport chain.
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Safety Considerations

It is imperative to note that 2,4,5-trimethylaniline is a suspected carcinogen and should be
handled with extreme caution. All experimental procedures should be conducted in a well-
ventilated fume hood with appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat. Researchers should consult the Safety Data Sheet (SDS) for
2,4,5-trimethylaniline before commencing any work.

Conclusion

2,4,5-Trimethylaniline has demonstrated its utility as a pharmaceutical intermediate, most
notably in the historical synthesis of Riboflavin. The protocols and data presented here provide
a framework for understanding its application in this context. While its carcinogenic properties
necessitate careful handling and limit its widespread use in modern pharmaceutical
development, the study of its chemistry remains valuable for understanding the synthesis of
complex bioactive molecules. Researchers and drug development professionals should
consider both the synthetic potential and the toxicological profile of this intermediate in their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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